1-(4-bromo-1H-pyrrole-2-carbonyl)piperidine-3-carboxylic acid

Cross-coupling Synthetic chemistry Building block reactivity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C11H13BrN2O3
Molecular Weight 301.14 g/mol
Cat. No. B15536013
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1-(4-bromo-1H-pyrrole-2-carbonyl)piperidine-3-carboxylic acid
Molecular FormulaC11H13BrN2O3
Molecular Weight301.14 g/mol
Structural Identifiers
SMILESC1CC(CN(C1)C(=O)C2=CC(=CN2)Br)C(=O)O
InChIInChI=1S/C11H13BrN2O3/c12-8-4-9(13-5-8)10(15)14-3-1-2-7(6-14)11(16)17/h4-5,7,13H,1-3,6H2,(H,16,17)
InChIKeyHKIVHEJJCHODMO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structural Identity and Procurement Baseline


1-(4-Bromo-1H-pyrrole-2-carbonyl)piperidine-3-carboxylic acid (CAS 937618-63-8) is a heterocyclic building block belonging to the piperidine-3-carboxylic acid amide class, bearing a 4-bromo-pyrrole-2-carbonyl substituent. It has the molecular formula C₁₁H₁₃BrN₂O₃ and a molecular weight of 301.14 g/mol . This compound is supplied as a research chemical with typical purity of 98%, stored sealed in dry conditions at 2–8°C . Its structure features a carboxylic acid handle, a piperidine tertiary amide, and an aryl bromide moiety, making it a versatile intermediate for further synthetic elaboration.

Workflow Pd-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig, Sonogashira)
Reactive Handle Aryl bromide enables oxidative addition under mild conditions
Anchor Group Carboxylic acid for amide coupling, esterification, or polar assay anchor

Why Halogen Identity Prevents Generic Substitution


Halogen identity at the pyrrole 4-position governs both the compound’s reactivity in downstream transformations and its physicochemical profile. The C–Br bond displays distinct bond dissociation energy (BDE ≈ 337 kJ/mol for aryl-Br) compared to C–Cl (BDE ≈ 399 kJ/mol) and C–H (BDE ≈ 464 kJ/mol), directly impacting oxidative addition rates in cross-coupling reactions [1]. Furthermore, the bromine atom’s van der Waals radius (185 pm) exceeds that of chlorine (175 pm) and hydrogen (120 pm), affecting target binding sterics and lipophilicity (Hansch π(Br) = +0.86 vs. π(Cl) = +0.71 vs. π(H) = 0.00) [2]. These molecular-level differences mean that substitution with the des-bromo or 4-chloro analog cannot be assumed equivalent without explicit comparative assay data for the application of interest.

1
C–Br vs C–Cl bond energy difference may shift oxidative addition rates in cross-coupling; chloro or des-halo analogs cannot be assumed to react equivalently.
2
Lipophilicity increase (+0.86 log units for Br vs H) may alter membrane partitioning and protein binding; 4-chloro analog has a smaller shift (~0.71 log units).
3
Larger van der Waals radius of Br (185 pm vs 175 pm for Cl) may affect steric fit in binding pockets; SAR may not transfer directly without target-specific data.

Quantitative Evidence vs. Closest Analogs


Oxidative Addition Reactivity in Pd-Catalyzed Cross-Coupling

The 4-bromopyrrole moiety enables faster oxidative addition to Pd(0) than the corresponding 4-chloro analog. Aryl bromides generally react 10- to 100-fold faster than aryl chlorides in standard Suzuki-Miyaura coupling conditions due to the lower C–Br bond dissociation energy (~337 kJ/mol vs. ~399 kJ/mol for C–Cl) [1]. This means that for researchers performing Pd-catalyzed cross-coupling on the pyrrole ring, the bromo compound offers a practical synthetic advantage: reactions proceed at lower temperatures, with lower catalyst loadings, and in shorter times compared to the chloro congener. The unsubstituted (des-halo) analog lacks this reactive handle entirely and cannot participate in such transformations.

Oxidative Addition Reactivity
Class-level inference
C–Br BDE ≈ 337 kJ/mol
vs C–Cl BDE ≈ 399 kJ/mol
vs C–H BDE ≈ 464 kJ/mol
Reported ~62 kJ/mol lower BDE may support faster oxidative addition in Pd-catalyzed coupling.
Gas-phase BDE at 298 K; solution-phase kinetics require experimental verification.
Cross-coupling Synthetic chemistry Building block reactivity

Lipophilicity Modulation by Halogen Substituents

The bromine substituent at the pyrrole 4-position increases the lipophilicity of the scaffold by approximately +0.86 log units (Hansch π constant for aromatic Br), compared to +0.71 for Cl and 0.00 for H [1]. This ~0.15 log unit differential between Br and Cl translates to a roughly 1.4-fold higher octanol/water partition coefficient for the bromo compound. In drug discovery contexts where logD optimization within a narrow window is critical, this difference may affect membrane permeability, plasma protein binding, and metabolic clearance predictions [2].

Lipophilicity Modulation
Class-level inference
π(Br) = +0.86
Reported +0.86 log unit increase over H may influence membrane permeability in cell-based assays.
Hansch π constant from substituted benzenes; specific logD measurement recommended.
Lipophilicity Drug design LogP prediction

Steric Bulk Impact on Target Binding

The van der Waals radius of bromine (185 pm) is larger than that of chlorine (175 pm) and substantially larger than hydrogen (120 pm) [1]. This steric difference can directly influence ligand-protein binding: the 4-bromo substituent may fill a hydrophobic pocket that the 4-chloro or 4-hydrogen analog cannot adequately occupy, potentially altering binding affinity or selectivity. Conversely, if the target pocket cannot accommodate the larger bromine atom, the smaller chloro or des-halo analog may be preferred. Without target-specific co-crystal structures or comparative SAR data, neither analog can be assumed interchangeable.

Steric Bulk Impact
Class-level inference
Br vdW radius: 185 pm
vs Cl: 175 pm
vs H: 120 pm
Steric difference may alter binding pocket complementarity; 10 pm larger than Cl may shift SAR outcomes.
Bondi van der Waals radii; target-specific co-crystal data would strengthen interpretation.
Steric effects Structure-activity relationship Medicinal chemistry

Purity and Storage Specifications Ensuring Reproducible Research Outcomes

Commercial supplies of 1-(4-bromo-1H-pyrrole-2-carbonyl)piperidine-3-carboxylic acid are typically provided at 98% purity , with a recommended storage condition of sealed, dry environment at 2–8°C . This contrasts with some analogs that may be supplied at lower purity (e.g., 95%) or without specified storage conditions. For procurement decisions, the established 98% purity specification reduces the risk of confounding impurities in biological assays or synthetic transformations, while the defined cold-storage requirement signals the need for appropriate handling infrastructure.

Purity and Storage
Data to verify
Purity: 98%
Storage: 2–8°C, dry, sealed
Supplier-reported specification; higher purity may reduce off-target impurities in assays.
Verify lot-specific COA; storage compliance needed for stability.
Quality control Reproducibility Procurement specification

Key Research and Industrial Applications


Cross-Coupling Library Synthesis on Pyrrole Ring

The 4-bromo substituent enables Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira coupling at the pyrrole 4-position. The lower C–Br bond dissociation energy vs. C–Cl allows milder reaction conditions (lower temperature, shorter time, reduced catalyst loading), making this compound preferable to the 4-chloro analog for high-throughput parallel synthesis of diverse pyrrole-piperidine-3-carboxylic acid libraries [1]. The carboxylic acid handle can be further derivatized (amide coupling, esterification) or used as a polar anchor for biochemical assays.

Lipophilicity-Driven CNS Lead Optimization

With a Hansch π(Br) contribution of +0.86, the bromo compound provides a calibrated increase in scaffold lipophilicity relative to the des-halo (Δπ = +0.86) and chloro (Δπ = +0.15) analogs [1]. This makes it a suitable candidate for lead series where increasing logD within CNS drug-like space (typically logD 1–4) is desired, while the carboxylic acid group simultaneously contributes polarity to balance overall physicochemical properties.

Steric Probe for Structure-Activity Relationship Studies

The bromine atom's van der Waals radius (185 pm) serves as a steric probe for mapping the tolerance of a target binding pocket at the pyrrole 4-position [1]. Researchers can compare the SAR of the bromo, chloro (175 pm), and des-halo (120 pm) congeners in head-to-head biochemical or cell-based assays to determine whether increasing steric bulk at this vector enhances or diminishes target affinity. This systematic halogen scanning approach is standard practice in fragment-based and target-based drug discovery programs.

Application
Selection Property
Validation Focus
Cross-coupling library synthesis
Aryl bromide reactivity profile
Comparative oxidative addition rates; catalyst loading and temperature profiles
CNS lead optimization (logD tuning)
Lipophilicity contribution (Hansch π)
Measured logD in octanol/water; membrane permeability assay correlation
Steric SAR probe
Van der Waals radius differentiation
Binding pocket steric tolerance; comparative biochemical assay across halogen series
Quote Request

Request a Quote for 1-(4-bromo-1H-pyrrole-2-carbonyl)piperidine-3-carboxylic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.